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Key Toxicity Studies and Findings

The table below summarizes the core findings from pivotal safety studies on 3'-SL sodium salt.

Study Type

Test System

Key Findings

NOAEL (No
Observed
Adverse Effect
Level)

Genetic Toxicity

(1]

Acute Toxicity

(1]

28-Day & 90-Day
Subchronic
Toxicity [1]

26-Week
Chronic Toxicity

Multiple in vitro and in
vivo assays (Ames test,
chromosomal
aberration, etc.)

Rats (LD50)

Sprague-Dawley rats

Rats

No mutagenic or clastogenic
activity was observed.

The mean lethal dose (LD50) was
well above 20 g/kg body weight.

No treatment-related
abnormalities in clinical
observations, hematology, clinical
chemistry, organ weights, or
histopathology.

A study on its structural isomer, 6'-
SL, showed no adverse effects for

Not Applicable
(N/A) for
genotoxicity

N/A

>2000 mg/kg
bwiday (highest
dose tested)

6000 mg/kg
bwiday (highest
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(on 6'-SL) [2] 26 weeks. dose tested)

Detailed Experimental Protocols

The safety profile is supported by standardized, GLP-compliant toxicological studies.

¢ Genetic Toxicity Assessment [1] [2]

o Bacterial Reverse Mutation Test (Ames Test): Used Salmonella typhimurium strains TA98,
TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA, with and without metabolic activation
(S9 mix). The test substance was applied using the plate incorporation method at
concentrations up to 5000 pg/plate.

o *In Vivo* Micronucleus Test: Mice were administered the substance via oral gavage, and bone
marrow was examined for micronucleated polychromatic erythrocytes.

¢ Repeated-Dose 90-Day Oral Toxicity Study [1]

o Animals and Groups: Sprague-Dawley rats were divided into groups receiving 0 (control),
500, 1000, or 2000 mg of 3'-SL sodium salt per kg of body weight per day via diet.

o Parameters Monitored: The study included clinical observations, body weight, food
consumption, ophthalmology, hematology, clinical chemistry, urinalysis, gross necropsy, organ
weights, and histopathological examination of major organs.

¢ Mechanism of Action & Anti-inflammatory Pathways Research suggests 3'-SL's anti-inflammatory
effects are linked to its ability to attenuate TLR4-induced low-grade inflammation in macrophages. It
modulates gene expression not by blocking TLR4 activation directly, but through a downstream
transcriptional mechanism that influences enhancer activity and promotes the activity of the Liver X
Receptor (LXR) and SREBP1, leading to reduced pro-inflammatory cytokine production [3].
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3'-SL exerts anti-inflammatory effects by modulating gene transcription downstream of TLR4 activation,

rather than blocking the receptor itself.

Regulatory Safety Assessments

Multiple international food safety authorities have evaluated and approved 3'-SL sodium salt for

consumption.

e European Food Safety Authority (EFSA): Concluded that 3'-SL sodium salt is safe for the general
population, including its use in infant and follow-on formula, food for special medical purposes, and
food supplements (at levels up to 1.0 g/day for individuals over 3 years) [4].

¢ UK Food Standards Agency (FSA): The Advisory Committee on Novel Foods and Processes
(ACNFP) found no safety objections to the use of 3'-SL sodium salt in various food categories under
the proposed conditions of use [5] [6].
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e Health Canada: Has authorized a blend containing 3'-SL for sale in Canada, indicating a positive
safety assessment [7].

Conclusion for Researchers

The collective data from these studies allows for a robust safety conclusion:

e Favorable Profile: 3'-SL sodium salt is an ordinary carbohydrate with a low order of toxicity,
comparable to other non-digestible carbohydrates and naturally occurring human milk
oligosaccharides [1].

¢ Basis for Use: The absence of adverse effects in rigorous studies, even at high doses, provides a
strong foundation for its safe application in nutritional science and product development [1] [4] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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